Cas no 2209086-53-1 (2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine)

• Product Name: 2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine
• CAS No: 2209086-53-1
• MF: C₇H₁₂IN
• MW: 237.081354141235
• CID: 5791267
• PubChem ID: 131697834
• Update Time: 2025-06-09

2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2209086-53-1
• 2-(3-Iodobicyclo[1.1.1]pentan-1-yl)ethanamine
• EN300-37466790
• 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine
• MFCD31720255
• EN300-22951168
• 2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine

• Inchi： 1S/C7H12IN/c8-7-3-6(4-7,5-7)1-2-9/h1-5,9H2
• InChI Key： UNDOPGOXBWZDNS-UHFFFAOYSA-N
• SMILES： IC12CC(CCN)(C1)C2

Computed Properties

• Exact Mass: 237.00145g/mol
• Monoisotopic Mass: 237.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-{3-iodobicyclo1.1.1pentan-1-yl}ethan-1-amine

Recent Advances in the Study of 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine (CAS: 2209086-53-1) and Its Applications in Chemical Biology and Medicine

The compound 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine (CAS: 2209086-53-1) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to accessing this bicyclo[1.1.1]pentane (BCP) derivative. The presence of the iodine substituent at the 3-position and the primary amine functional group offers versatile handles for further derivatization, making it a valuable building block for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route to this compound via photochemical [2π+2π] cycloaddition, achieving high yields and purity.

In terms of biological activity, preliminary investigations have shown that 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine exhibits selective binding to certain neurotransmitter receptors, particularly those in the central nervous system. Its rigid BCP core mimics the spatial arrangement of bioactive motifs found in natural ligands, suggesting potential applications in neurological disorders. Computational docking studies have further supported these findings, revealing favorable interactions with target proteins.

One of the most exciting developments is the compound's potential as a positron emission tomography (PET) tracer. The iodine-125 labeled analog has been explored for imaging applications, leveraging the BCP scaffold's metabolic stability and favorable pharmacokinetics. Early-stage in vivo studies in rodent models have demonstrated promising biodistribution profiles, with low off-target accumulation and rapid clearance.

From a medicinal chemistry perspective, researchers have begun exploring structure-activity relationships (SAR) around this scaffold. Modifications to the amine functionality have yielded analogs with improved potency and selectivity for various biological targets. Notably, a 2024 patent application disclosed a series of derivatives showing nanomolar affinity for sigma receptors, indicating potential applications in pain management and psychiatric disorders.

The unique physicochemical properties of the BCP core, including its high fraction of sp3-hybridized carbons and three-dimensionality, make this compound particularly attractive for addressing challenges in drug discovery, such as improving solubility and reducing metabolic liabilities. Recent ADME studies have confirmed these advantages, showing enhanced membrane permeability and metabolic stability compared to traditional aromatic scaffolds.

Looking forward, several research groups are investigating the incorporation of this scaffold into larger drug candidates. Its potential as a bioisostere for tert-butyl groups and other bulky substituents is particularly noteworthy, offering opportunities to optimize existing drug molecules. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical candidates.

In conclusion, 2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethan-1-amine represents a versatile and promising scaffold in modern drug discovery. Its unique structural features, combined with emerging biological data, position it as a valuable tool for addressing unmet medical needs. Further research is warranted to fully explore its therapeutic potential and optimize its properties for specific applications.